93-30-1

Methoxyphenamine

Usually In Stock

• CAS RN:
• 93-30-1

• Formula:
• C11H17NO

• InChI:
• InChI=1S/C11H17NO/c1-9(12-2)8-10-6-4-5-7-11(10)13-3/h4-7,9,12H,8H2,1-3H3

• InChIKey:
• OEHAYUOVELTAPG-UHFFFAOYSA-N

• Methoxyphenamine is an amphetamine methylated on nitrogen and with the phenyl ring methoxylated at C-2. A beta-adrenergic receptor agonist, it is used as a bronchodilator. It has a role as a beta-adrenergic agonist and a bronchodilator agent.
  Methoxyphenamine, also known as orthoxine or mimexina, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Methoxyphenamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methoxyphenamine is primarily located in the membrane (predicted from logP).

1,3,5,7-Tetroxocane

• CAS RN:
• 293-30-1

• Formula:
• C4H8O4

• InChI:
• InChI=1S/C4H8O4/c1-5-2-7-4-8-3-6-1/h1-4H2

• InChIKey:
• XGJWQNKXTXSVML-UHFFFAOYSA-N

• 1,3,5,7-Tetroxocane is a useful research compound. Its molecular formula is C4H8O4 and its molecular weight is 120.1 g/mol. The purity is usually 95%.

2-((2-Chloroethyl)thio)ethanol

In Stock

• CAS RN:
• 693-30-1

• Formula:
• C4H9ClOS

• InChI:
• InChI=1S/C4H9ClOS/c5-1-3-7-4-2-6/h6H,1-4H2

• InChIKey:
• ZGFPMAMREQRRRB-UHFFFAOYSA-N

• 2-((2-Chloroethyl)thio)ethanol is a useful research compound. Its molecular formula is C4H9ClOS and its molecular weight is 140.63 g/mol. The purity is usually 95%.

5-Chloro-3-(pentylsulfanyl)-1,2,4-thiadiazole

In Stock

• CAS RN:
• 89893-30-1

• Formula:
• C7H11ClN2S2

• InChI:
• InChI=1S/C7H11ClN2S2/c1-2-3-4-5-11-7-9-6(8)12-10-7/h2-5H2,1H3

• InChIKey:
• MWTAMUYUOHNZBG-UHFFFAOYSA-N

• 5-Chloro-3-(pentylsulfanyl)-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C7H11ClN2S2 and its molecular weight is 222.8 g/mol. The purity is usually 95%.

1-Methylbutyl octanoate

• CAS RN:
• 55193-30-1

• Formula:
• C13H26O2

• InChI:
• InChI=1S/C13H26O2/c1-4-6-7-8-9-11-13(14)15-12(3)10-5-2/h12H,4-11H2,1-3H3

• InChIKey:
• ZZILRVYYTFVLGI-UHFFFAOYSA-N

• 1-Methylbutyl octanoate is a useful research compound. Its molecular formula is C13H26O2 and its molecular weight is 214.34 g/mol. The purity is usually 95%.

2-Methyl-2H-indazol-6-amine

In Stock

• CAS RN:
• 50593-30-1

• Formula:
• C8H9N3

• InChI:
• InChI=1S/C8H9N3/c1-11-5-6-2-3-7(9)4-8(6)10-11/h2-5H,9H2,1H3

• InChIKey:
• MHCWLERQNFATHZ-UHFFFAOYSA-N

• 2-Methyl-2H-indazol-6-amine is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.

Somantadine hydrochloride

In Stock

• CAS RN:
• 68693-30-1

• Formula:
• C14H26ClN

• InChI:
• InChI=1S/C14H25N.ClH/c1-13(2,15)9-14-6-10-3-11(7-14)5-12(4-10)8-14;/h10-12H,3-9,15H2,1-2H3;1H

• Somantadine hydrochloride is a useful research compound. Its molecular formula is C14H26ClN and its molecular weight is 243.81 g/mol. The purity is usually 95%.

N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[[1-(4-fluorophenyl)-4-oxo-2H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetamide

In Stock

• CAS RN:
• 534593-30-1

• Formula:
• C17H14FN7O2S3

• InChI:
• InChI=1S/C17H14FN7O2S3/c1-2-28-17-24-23-16(30-17)20-12(26)8-29-15-21-13-11(14(27)22-15)7-19-25(13)10-5-3-9(18)4-6-10/h3-7H,2,8H2,1H3,(H,20,23,26)(H,21,22,27)

• InChIKey:
• DITBMZJARXHXGQ-UHFFFAOYSA-N

• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[[1-(4-fluorophenyl)-4-oxo-2H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H14FN7O2S3 and its molecular weight is 463.52. The purity is usually 95%.

N-(2,4-dimethylphenyl)-5-methyl-7-(5-methylfuran-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 767293-30-1

• Formula:
• C20H21N5O2

• InChI:
• InChI=1S/C20H21N5O2/c1-11-5-7-15(12(2)9-11)24-19(26)17-14(4)23-20-21-10-22-25(20)18(17)16-8-6-13(3)27-16/h5-10,18H,1-4H3,(H,24,26)(H,21,22,23)

• InChIKey:
• PVCJVWFWWYLAJY-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-5-methyl-7-(5-methylfuran-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.

2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 893993-30-1

• Formula:
• C17H16N4O3S2

• InChI:
• InChI=1S/C17H16N4O3S2/c1-23-13-5-3-11(9-14(13)24-2)12-4-6-16(21-20-12)26-10-15(22)19-17-18-7-8-25-17/h3-9H,10H2,1-2H3,(H,18,19,22)

• InChIKey:
• MWMONSRQFMMZRL-UHFFFAOYSA-N

• 2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H16N4O3S2 and its molecular weight is 388.46. The purity is usually 95%.

tert-butyl N-[(1R,2R,5S)-5-(dimethylcarbamoyl)-2-hydroxycyclohexyl]carbamate

In Stock

• CAS RN:
• 929693-30-1

• Formula:
• C14H26N2O4

• InChI:
• InChI=1S/C14H26N2O4/c1-14(2,3)20-13(19)15-10-8-9(6-7-11(10)17)12(18)16(4)5/h9-11,17H,6-8H2,1-5H3,(H,15,19)/t9-,10+,11+/m0/s1

• Edoxaban impurity.

2-Chloro-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-30-1

• Formula:
• C19H20ClNO

• InChI:
• InChI=1S/C19H20ClNO/c20-18-10-3-2-9-17(18)19(22)16-8-6-7-15(13-16)14-21-11-4-1-5-12-21/h2-3,6-10,13H,1,4-5,11-12,14H2

• InChIKey:
• GYNNQAIXNPTNME-UHFFFAOYSA-N

• 2-Chloro-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H20ClNO and its molecular weight is 313.8 g/mol. The purity is usually 95%.

2-(2-bromophenoxy)-N-(4-cyanooxan-4-yl)acetamide

Usually In Stock

• CAS RN:
• 1797893-30-1

• Formula:
• C14H15BrN2O3

• InChI:
• InChI=1S/C14H15BrN2O3/c15-11-3-1-2-4-12(11)20-9-13(18)17-14(10-16)5-7-19-8-6-14/h1-4H,5-9H2,(H,17,18)

• InChIKey:
• CSTPSBAPGUJQNW-UHFFFAOYSA-N

• 2-(2-bromophenoxy)-N-(4-cyanooxan-4-yl)acetamide is a useful research compound. Its molecular formula is C14H15BrN2O3 and its molecular weight is 339.189. The purity is usually 95%.

[4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(2,2-dimethylcyclopropyl)methanone

Usually In Stock

• CAS RN:
• 2379993-30-1

• Formula:
• C20H29N3O2

• InChI:
• InChI=1S/C20H29N3O2/c1-20(2)11-16(20)19(24)23-8-6-14(7-9-23)12-25-18-10-17(21-13-22-18)15-4-3-5-15/h10,13-16H,3-9,11-12H2,1-2H3

• InChIKey:
• KNCWUMAYBLPKTA-UHFFFAOYSA-N

• [4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(2,2-dimethylcyclopropyl)methanone is a useful research compound. Its molecular formula is C20H29N3O2 and its molecular weight is 343.471. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5-(trifluoromethyl)-1,3-thiazole-4-carboxamide;hydrochloride

In Stock

• CAS RN:
• 2418593-30-1

• Formula:
• C14H13ClF3N3OS

• InChI:
• InChI=1S/C14H12F3N3OS.ClH/c15-14(16,17)12-11(19-6-22-12)13(21)20-9-5-7-3-1-2-4-8(7)10(9)18;/h1-4,6,9-10H,5,18H2,(H,20,21);1H/t9-,10-;/m1./s1

• InChIKey:
• AUNGHEKNAZQKKR-DHTOPLTISA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5-(trifluoromethyl)-1,3-thiazole-4-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C14H13ClF3N3OS and its molecular weight is 363.78. The purity is usually 95%.

(R)-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine

In Stock

• CAS RN:
• 1213093-30-1

• Formula:
• C10 H13 F N2 O

• InChI:
• InChI=1S/C10H13FN2O/c1-14-10-8(5-7(11)6-13-10)9-3-2-4-12-9/h5-6,9,12H,2-4H2,1H3/t9-/m1/s1

• (R)-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine, also known as (R)-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine, is a useful research compound. Its molecular formula is C10 H13 F N2 O and its molecular weight is 196.22. The purity is usually 95%.

(5R)-5-(4-Bromo-benzyl)-L-pipecolinic acid hcl

• CAS RN:
• 1221793-30-1; 2197044-65-6

• Formula:
• C13H17BrClNO2

• InChI:
• InChI=1S/C13H16BrNO2.ClH/c14-11-4-1-9(2-5-11)7-10-3-6-12(13(16)17)15-8-10;/h1-2,4-5,10,12,15H,3,6-8H2,(H,16,17);1H/t10-,12+;/m1./s1

• InChIKey:
• PPXIGFPGRYSDGJ-IYJPBCIQSA-N

• (5R)-5-(4-Bromo-benzyl)-L-pipecolinic acid hcl is a useful research compound. Its molecular formula is C13H17BrClNO2 and its molecular weight is 334.64. The purity is usually 95%.